N-ethyl-2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: N-ethyl-2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C20H21N3O3/c1-3-23(19(24)14-25-17-12-8-7-9-15(17)2)13-18-21-20(22-26-18)16-10-5-4-6-11-16/h4-12H,3,13-14H2,1-2H3
• InChI Key: UFYDFPBCLMMQTB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)COC3=CC=CC=C3C
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

N-ethyl-2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EMD-386088 and is a selective serotonin reuptake inhibitor (SSRI).

Mechanism of Action

The mechanism of action of N-ethyl-2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves its ability to selectively inhibit the reuptake of serotonin. The compound binds to the serotonin transporter and prevents the reuptake of serotonin into the presynaptic neuron, leading to an increase in serotonin levels in the synaptic cleft. This increase in serotonin levels is believed to be responsible for the antidepressant and anxiolytic effects of the compound.
Biochemical and Physiological Effects:
N-ethyl-2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to have several biochemical and physiological effects. The compound has been shown to increase the levels of serotonin in the brain, leading to an antidepressant and anxiolytic effect. It has also been shown to have a mild sedative effect and can improve sleep quality. Additionally, the compound has been shown to have a neuroprotective effect and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-ethyl-2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in lab experiments is its ability to selectively inhibit the reuptake of serotonin. This makes it a useful tool for studying the role of serotonin in various physiological and pathological conditions. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-ethyl-2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide. One of the major areas of research is its potential use in the treatment of depression and anxiety disorders. Further studies are needed to determine the optimal dosage and duration of treatment for these conditions. Additionally, the compound has been shown to have a neuroprotective effect, and further research is needed to determine its potential use in the treatment of neurodegenerative disorders. Finally, the compound has also been shown to have a potential use in the treatment of pain, and further studies are needed to determine its efficacy and safety in this regard.
In conclusion, N-ethyl-2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been extensively studied for its potential use as a selective serotonin reuptake inhibitor (SSRI) for the treatment of depression and anxiety disorders. The compound has several biochemical and physiological effects, including an antidepressant and anxiolytic effect, mild sedative effect, and neuroprotective effect. While the compound has several advantages for lab experiments, its potential toxicity may limit its use in certain experiments. Finally, there are several future directions for research on this compound, including its potential use in the treatment of depression and anxiety disorders, neurodegenerative disorders, and pain.

Synthesis Methods

The synthesis of N-ethyl-2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves the reaction of 2-methylphenol with ethyl chloroacetate to form ethyl 2-methylphenoxyacetate. This intermediate is then reacted with hydrazine hydrate and phenyl isocyanate to form N-phenyl-2-(2-methylphenoxy)acetohydrazide. The final step involves the reaction of this intermediate with ethyl chloroacetate and sodium methoxide to form N-ethyl-2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide.

Scientific Research Applications

N-ethyl-2-(2-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is its use as a selective serotonin reuptake inhibitor (SSRI) for the treatment of depression and anxiety disorders. The compound has been shown to have a high affinity for the serotonin transporter and is able to inhibit the reuptake of serotonin, leading to an increase in serotonin levels in the brain.